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Compound of Interest

Compound Name: GS-704277

Cat. No.: B15585710

An optimized and validated Ultra-High-Performance Liquid Chromatography (UHPLC) method
is presented for the simultaneous separation and quantification of the antiviral prodrug
remdesivir, its active metabolite GS-441524, and the intermediate metabolite GS-704277. This
method is crucial for researchers, scientists, and drug development professionals involved in
the pharmacokinetic, pharmacodynamic, and quality control studies of remdesivir.

Introduction

Remdesivir (RDV) is a nucleotide analogue prodrug that has demonstrated broad-spectrum
antiviral activity.[1][2] Following administration, remdesivir is metabolized into its
pharmacologically active form. This metabolic process involves the formation of an
intermediate alanine metabolite, GS-704277, which is subsequently converted to the
nucleoside analog GS-441524.[3][4][5] GS-441524 is the parent nucleoside and the
predominant metabolite that interferes with viral RNA-dependent RNA polymerase.[6][7] Given
the therapeutic importance of remdesivir and its metabolites, a robust and reliable analytical
method for their simultaneous separation is essential for drug efficacy and safety studies.

This application note details a UHPLC method that achieves baseline separation of remdesivir,
GS-441524, and GS-704277 in a short run time, making it suitable for high-throughput
analysis.

Metabolic Pathway of Remdesivir
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Remdesivir undergoes intracellular hydrolysis to form the intermediate GS-704277.[5] This
intermediate is then further metabolized to yield the active nucleoside analog GS-441524.[5]
This active form is subsequently phosphorylated to the active nucleoside triphosphate, which
acts as a potent inhibitor of viral RNA polymerases.
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Metabolic Conversion of Remdesivir

Remdesivir Hydrolysis GS-704277 Hydrolysis GS-441524 Phosphorylation Active Nucleoside
(Prodrug) (Intermediate Metabolite) (Active Nucleoside) Triphosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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